Cas no 496779-59-0 ((2E)-3-(2,4-dimethoxyphenyl)-N-(2-ethoxyphenyl)prop-2-enamide)

• Product name: (2E)-3-(2,4-dimethoxyphenyl)-N-(2-ethoxyphenyl)prop-2-enamide
• CAS No: 496779-59-0
• MF: C₁₉H₂₁NO₄
• MW: 327.374345541
• CID: 5435749

(2E)-3-(2,4-dimethoxyphenyl)-N-(2-ethoxyphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-3-(2,4-dimethoxyphenyl)-N-(2-ethoxyphenyl)prop-2-enamide
• (2E)-3-(2,4-dimethoxyphenyl)-N-(2-ethoxyphenyl)prop-2-enamide

• Inchi： 1S/C19H21NO4/c1-4-24-17-8-6-5-7-16(17)20-19(21)12-10-14-9-11-15(22-2)13-18(14)23-3/h5-13H,4H2,1-3H3,(H,20,21)/b12-10+
• InChI Key： WJFUXGRODITZIT-ZRDIBKRKSA-N
• SMILES： C(NC1=CC=CC=C1OCC)(=O)/C=C/C1=CC=C(OC)C=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on (2E)-3-(2,4-dimethoxyphenyl)-N-(2-ethoxyphenyl)prop-2-enamide

Comprehensive Analysis of (2E)-3-(2,4-dimethoxyphenyl)-N-(2-ethoxyphenyl)prop-2-enamide (CAS No. 496779-59-0)

The compound (2E)-3-(2,4-dimethoxyphenyl)-N-(2-ethoxyphenyl)prop-2-enamide, identified by its CAS No. 496779-59-0, is a synthetic organic molecule that has garnered significant interest in pharmaceutical and biochemical research. This prop-2-enamide derivative features a unique 2,4-dimethoxyphenyl and 2-ethoxyphenyl substitution pattern, which contributes to its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural similarity to bioactive molecules, making it a candidate for further investigation in therapeutic contexts.

In recent years, the demand for specialty chemicals like (2E)-3-(2,4-dimethoxyphenyl)-N-(2-ethoxyphenyl)prop-2-enamide has surged due to advancements in precision medicine and targeted drug delivery systems. The compound's E-configuration (denoted by 2E) is critical for its molecular interactions, as it influences binding affinity and stability. This aligns with current trends in computational chemistry, where researchers leverage AI-driven molecular modeling to predict the behavior of such compounds. Keywords like "CAS 496779-59-0 supplier" and "prop-2-enamide derivatives" frequently appear in search queries, reflecting the growing commercial and academic interest.

From a synthetic perspective, 496779-59-0 is often explored for its structure-activity relationship (SAR) in medicinal chemistry. The dimethoxy and ethoxy functional groups are known to enhance solubility and bioavailability, addressing common challenges in drug formulation. Online discussions often revolve around questions like "How to synthesize (2E)-3-(2,4-dimethoxyphenyl)-N-(2-ethoxyphenyl)prop-2-enamide?" or "What are the applications of CAS 496779-59-0?", highlighting its relevance in both industrial and academic settings.

Environmental and regulatory considerations also play a role in the compound's profile. Unlike hazardous substances, 496779-59-0 is classified as a non-toxic intermediate, making it suitable for scalable production under standard laboratory conditions. This aligns with the global shift toward green chemistry and sustainable practices, a topic frequently searched alongside "safe chemical intermediates" and "eco-friendly synthesis".

In summary, (2E)-3-(2,4-dimethoxyphenyl)-N-(2-ethoxyphenyl)prop-2-enamide represents a versatile compound with promising applications in pharmaceutical research and material science. Its CAS No. 496779-59-0 serves as a key identifier for procurement and regulatory compliance, while its structural features continue to inspire innovation in drug design. As interest in specialized organic compounds grows, this molecule is poised to remain a focal point in scientific and industrial discourse.